Cas no 36022-11-4 (3-phenyl-1,2,4,5-tetrazine)
3-phenyl-1,2,4,5-tetrazine structure
Product Name:3-phenyl-1,2,4,5-tetrazine
3-phenyl-1,2,4,5-tetrazine Properties
Names and Identifiers
-
- 3-phenyl-1,2,4,5-tetrazine
- 3-phenyl-[1,2,4,5]tetrazine
- AC1L6TMZ
- BDOSMWXSWHOGDF-UHFFFAOYSA-
- C8H6N4
- CTK1C5814
- h1-6H
- NSC171110
- SureCN6366584
- EN300-179268
- 36022-11-4
- SCHEMBL6366584
- InChI=1/C8H6N4/c1-2-4-7(5-3-1)8-11-9-6-10-12-8/h1-6H
- NSC-171110
- DTXSID00305562
-
- InChIKey： BDOSMWXSWHOGDF-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H6N4/c1-2-4-7(5-3-1)8-11-9-6-10-12-8/h1-6H
- SMILES： C1=CC=C(C=C1)C2=NN=CN=N2
Computed Properties
- Exact Mass: 158.05938
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 158.059246208g/mol
- Heavy Atom Count: 12
- Complexity: 127
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.3
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- LogP: 0.93360
- PSA: 51.56
3-phenyl-1,2,4,5-tetrazine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01HIHZ-50mg |
3-phenyl-1,2,4,5-tetrazine |
36022-11-4 | 95% | 50mg |
$877.00 | ||
| Aaron | AR01HIQB-50mg |
3-phenyl-1,2,4,5-tetrazine |
36022-11-4 | 95% | 50mg |
$932.00 | 2025-02-14 | |
| Enamine | EN300-179268-0.05g |
3-phenyl-1,2,4,5-tetrazine |
36022-11-4 | 95% | 0.05g |
$659.0 | 2023-09-19 |
3-phenyl-1,2,4,5-tetrazine Related Literature
-
Pratik Kumar,Ting Jiang,Sining Li,Omar Zainul,Scott T. Laughlin Org. Biomol. Chem. 2018 16 4081
-
Galina N. Lipunova,Emiliya V. Nosova,Grigory V. Zyryanov,Valery N. Charushin,Oleg N. Chupakhin Org. Chem. Front. 2021 8 5182
-
3. Studies on some symmetrically and unsymmetrically 3,6-disubstituted 1,2-dihydro-1,2,4,5-tetrazines including their conversion into the corresponding tetrazines and 3,5-disubstituted 4-amino-1,2,4-triazolesR. A. Bowie,M. D. Gardner,D. G. Neilson,K. M. Watson,S. Mahmood,V. Ridd J. Chem. Soc. Perkin Trans. 1 1972 2395
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